Cas no 112626-96-7 (3-(1H-Tetrazol-5-yl)piperidine)
3-(1H-Tetrazol-5-yl)piperidine is a heterocyclic compound featuring a piperidine scaffold substituted with a tetrazole group at the 3-position. This structure imparts unique physicochemical properties, including enhanced polarity and hydrogen-bonding capacity, making it valuable in medicinal chemistry and drug design. The tetrazole moiety acts as a bioisostere for carboxylic acids, improving metabolic stability and bioavailability. Its rigid framework and nitrogen-rich composition also facilitate interactions with biological targets, particularly in central nervous system (CNS) and cardiovascular research. The compound serves as a versatile intermediate for synthesizing pharmacologically active molecules, offering advantages in solubility and binding affinity optimization. Suitable for controlled environments, it requires handling under inert conditions due to its sensitivity.
112626-96-7 structure
Product Name:3-(1H-Tetrazol-5-yl)piperidine
CAS No:112626-96-7
MF:C6H11N5
MW:153.185039758682
CID:1200700
PubChem ID:10374637
Update Time:2025-06-07
3-(1H-Tetrazol-5-yl)piperidine Chemical and Physical Properties
Names and Identifiers
-
- Piperidine, 3-(1H-tetrazol-5-yl)-
- 3-(1H-Tetrazol-5-yl)piperidine
- 3-(2H-tetrazol-5-yl)Piperidine
- EN300-79650
- Z1492796605
- SCHEMBL2390625
- DA-25355
- CS-0267466
- DTXSID30438817
- 112626-96-7
- 3-(2H-1,2,3,4-tetrazol-5-yl)piperidine
- LKEFVXLZSZMMMT-UHFFFAOYSA-N
- 3-(2H-Tetrazol-5-yl)piperidine (ACI); Piperidine, 3-(1H-tetrazol-5-yl)- (9CI); Piperidine, 3-tetrazol-5-yl- (6CI); 3-(1H-Tetrazol-5-yl)piperidine
- 3-(1H-tetrazol-5-yl)-piperidine
- AKOS022529576
- AKOS013585566
- CHEMBL1917053
-
- Inchi: 1S/C6H11N5/c1-2-5(4-7-3-1)6-8-10-11-9-6/h5,7H,1-4H2,(H,8,9,10,11)
- InChI Key: LKEFVXLZSZMMMT-UHFFFAOYSA-N
- SMILES: N1CCCC(C2N=NNN=2)C1
Computed Properties
- Exact Mass: 153.10163
- Monoisotopic Mass: 153.10144537g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 128
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 66.5Ų
Experimental Properties
- PSA: 66.49
3-(1H-Tetrazol-5-yl)piperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T307600-25mg |
3-(1H-Tetrazol-5-yl)piperidine |
112626-96-7 | 25mg |
$ 95.00 | 2022-06-02 | ||
| TRC | T307600-50mg |
3-(1H-Tetrazol-5-yl)piperidine |
112626-96-7 | 50mg |
$ 170.00 | 2022-06-02 | ||
| TRC | T307600-100mg |
3-(1H-Tetrazol-5-yl)piperidine |
112626-96-7 | 100mg |
$ 325.00 | 2022-06-02 | ||
| TRC | T307600-250mg |
3-(1H-Tetrazol-5-yl)piperidine |
112626-96-7 | 250mg |
$ 730.00 | 2022-06-02 | ||
| Enamine | EN300-79650-0.05g |
3-(2H-1,2,3,4-tetrazol-5-yl)piperidine |
112626-96-7 | 90% | 0.05g |
$229.0 | 2023-07-01 | |
| Enamine | EN300-79650-0.1g |
3-(2H-1,2,3,4-tetrazol-5-yl)piperidine |
112626-96-7 | 90% | 0.1g |
$342.0 | 2023-07-01 | |
| Enamine | EN300-79650-0.25g |
3-(2H-1,2,3,4-tetrazol-5-yl)piperidine |
112626-96-7 | 90% | 0.25g |
$487.0 | 2023-07-01 | |
| Enamine | EN300-79650-0.5g |
3-(2H-1,2,3,4-tetrazol-5-yl)piperidine |
112626-96-7 | 90% | 0.5g |
$768.0 | 2023-07-01 | |
| Enamine | EN300-79650-1.0g |
3-(2H-1,2,3,4-tetrazol-5-yl)piperidine |
112626-96-7 | 90% | 1.0g |
$986.0 | 2023-07-01 | |
| Enamine | EN300-79650-2.5g |
3-(2H-1,2,3,4-tetrazol-5-yl)piperidine |
112626-96-7 | 90% | 2.5g |
$1931.0 | 2023-07-01 |
3-(1H-Tetrazol-5-yl)piperidine Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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